Cas no 1001756-39-3 (5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1001756-39-3
• MF: C₁₀H₁₄N₆O₂S
• MW: 282.322159290314
• MDL: MFCD03423558
• CID: 3058173
• PubChem ID: 7021658
• Update Time: 2025-06-07

5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>5-(2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl)-4-methyl-4H-1,2,4-triazol e-3-thiol
• AKOS B015869
• ART-CHEM-BB B015869
• 5-[2-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YL)-ETHYL]-4-METHYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CS-0282774
• EN300-228897
• STK306481
• AKOS000305577
• 1001756-39-3
• AKOS015922283
• 3-[2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethyl]-4-methyl-1H-1,2,4-triazole-5-thione
• BBL038420
• 5-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-4-METHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE

• MDL： MFCD03423558
• Inchi： 1S/C10H14N6O2S/c1-6-9(16(17)18)7(2)15(13-6)5-4-8-11-12-10(19)14(8)3/h4-5H2,1-3H3,(H,12,19)
• InChI Key： OPVWLDHFIXNUPV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCN2C(C)=C(C(C)=N2)[N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 282.08989488Da
• Monoisotopic Mass: 282.08989488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1001756-39-3)

5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 1001756-39-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles and features a unique structural arrangement that includes a nitro-substituted pyrazole ring and a thiol group. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is C₁₂H₁₆N₆O₂S, and its molecular weight is approximately 296.35 g/mol. The compound's structure can be visualized as a combination of a 1,2,4-triazole ring with a substituted ethyl chain that links to a nitro-substituted pyrazole ring. The presence of the thiol group (-SH) adds reactivity and potential for forming disulfide bonds, which can be crucial in various biological processes.

In recent years, 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol has been studied for its potential as an antimicrobial agent. Research has shown that the compound exhibits significant activity against a range of bacterial and fungal pathogens. The nitro group in the pyrazole ring is believed to play a key role in this activity by generating reactive oxygen species (ROS) that can disrupt microbial cell membranes and inhibit their growth.

Beyond its antimicrobial properties, 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can inhibit the replication of certain viruses by interfering with viral enzymes and proteins. The thiol group's ability to form disulfide bonds may contribute to this antiviral activity by disrupting viral protein structures.

The pharmacokinetic properties of 5-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-y l)ethyl - 4 - methyl - 4 H - 1 , 2 , 4 - triazole - 3 - thiol have also been explored. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. However, more studies are needed to fully understand its metabolism and potential side effects.

In addition to its therapeutic applications, 5 - 2 - ( 3 , 5 - dimethyl - 4 - nitro - 1 H - pyrazol - 1 - yl ) ethyl - 4 - methyl - 4 H - 1 , 2 , 4 - triazole - 3 - thiol has been used as a building block in synthetic chemistry. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its use in the development of new drugs and materials.

The safety profile of 5 - 2 - ( 3 , 5 - dimethyl - 4 - nitro - 1 H - pyrazol - 1 - yl ) ethyl - 4 - methyl - 4 H - 1 , 2 , 4 - triazole - 3 - thiol is an important consideration in its development as a therapeutic agent. Preliminary toxicological studies have shown that the compound is relatively safe at therapeutic doses, but further research is needed to fully assess its long-term safety and potential side effects.

In conclusion, 5 - 2 -(3 , 5-dimethyl – 4 – nitro – 1 H – pyrazol – yl ) ethyl – 4 – methyl – 4 H – triazole – thiol (CAS No . 1001756–39–3))